3,4-dihydro-2,2-dimethyl-3,4-epoxy-2H-pyrano[3,2-c]pyridine

• CAS No.: 108031-10-3
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 5,5-dimethyl-3,6-dioxa-10-azatricyclo[5.4.0.02,4]undeca-1(7),8,10-triene
• InChI: InChI=1S/C10H11NO2/c1-10(2)9-8(12-9)6-5-11-4-3-7(6)13-10/h3-5,8-9H,1-2H3
• InChI Key: XRBMNBBAJQIWMH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2C(O2)C3=C(O1)C=CN=C3)C

Description

3,4-dihydro-2,2-dimethyl-3,4-epoxy-2H-pyrano[3,2-c]pyridine is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

0.4 g of a 60% strength oil dispersion of NaH are added to a solution of 2.82 g of trans-2,2-dimethyl-3-bromo-6-azachroman-4-ol in 15 ml of DMSO, with stirring. The mixture is stirred for 1 hour, 2,2-dimethyl-3,4-epoxy-6-azachroman being intermediately formed. 1.43 g of 1H-2-pyridone and a further 0.5 g of NaH dispersion are added and the mixture is stirred at 20° for 16 hours. Working up analogously to Example 1 gives "A", melting point 208°-210°.